2-(4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-(piperidin-1-yl)ethoxy)phenol

• IUPAC Name: 2-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-5-(2-piperidin-1-ylethoxy)phenol
• InChI: InChI=1S/C25H31N3O4/c1-17-24(18-7-10-22(30-2)23(15-18)31-3)25(27-26-17)20-9-8-19(16-21(20)29)32-14-13-28-11-5-4-6-12-28/h7-10,15-16,29H,4-6,11-14H2,1-3H3,(H,26,27)
• InChI Key: JMARUOWAJWKFGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=C(C=C(C=C2)OCCN3CCCCC3)O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H31N3O4
• Molecular Weight: 437.5 g/mol

Description

2-(4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-5-(2-(piperidin-1-yl)ethoxy)phenol is a useful research compound. Its molecular formula is C25H31N3O4 and its molecular weight is 437.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Spectroscopy

Research on NH-pyrazoles, including compounds with phenol residues, reveals complex patterns of hydrogen bonds and tautomerism. These structural properties are critical for understanding the chemical behavior and potential applications of similar compounds in materials science and molecular engineering (Cornago et al., 2009).

Potential Imaging Agents for PET Scans

A study on the synthesis of a potential PET ligand demonstrates the application of pyrazole derivatives in developing imaging agents for cannabinoid receptors, highlighting their significance in medical imaging and diagnostic research (Kumar et al., 2004).

Molecular Docking and Quantum Chemical Calculations

Molecular docking and quantum chemical studies provide insights into the electronic structure, molecular interactions, and potential biological activity of compounds. Such research aids in drug design and the understanding of molecular mechanisms (Viji et al., 2020).

Antagonist Interaction with CB1 Cannabinoid Receptor

The interaction of pyrazole derivatives with CB1 cannabinoid receptors has been explored, suggesting applications in pharmacology and therapeutic agent development. These studies contribute to the understanding of receptor-ligand interactions and drug design (Shim et al., 2002).

Synthesis of Heterocyclic Systems

Research on the synthesis of new heterocyclic derivatives incorporating specific moieties demonstrates the versatility of pyrazole compounds in chemical synthesis. These findings have implications for the development of novel materials and chemical entities (Int, 2019).